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Compound of Interest |

Compound Name:

CAS No.:

Cat. No.:

\

3-Chloro-2-methoxyphenol

77102-92-2

B1584002

{ Get Quote

Chemical Profile & Hazard Identification

Before initiating any disposal workflow, you must verify the specific isomer in your inventory. 3-

Chloro-2-methoxyphenol (often referred to as 3-Chloroguaiacol) presents distinct aquatic

toxicity and halogenated disposal requirements that differ from standard organic waste.[1][2]

Identity Verification

Parameter

Detail

Chemical Name

3-Chloro-2-methoxyphenol

Synonym

3-Chloroguaiacol

CAS Number

77102-92-2

Physical State

Solid (Low melting point: ~31-33°C); often
handled as liquid in solution.[1][2]

Primary Hazards

Skin/Eye lIrritant (H315, H319), Aquatic Toxicity.
[11[2]

Waste Class

Halogenated Organic (Critical for incineration
protocols).[1][2]

The "Why" Behind the Protocol (Expert Insight)
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As a halogenated phenol, this compound cannot be treated as generic organic waste. The
presence of the chlorine atom on the phenolic ring creates a risk of dioxin formation if
incinerated at standard low temperatures.

o Operational Consequence: You must never mix this waste with non-halogenated solvents
(e.g., Acetone, Ethanol) unless your facility burns all waste as halogenated (which is cost-
prohibitive).

e The Mechanism: Incomplete combustion of chlorophenols promotes the synthesis of
polychlorinated dibenzodioxins (PCDDs). Therefore, this waste stream is routed to high-
temperature incinerators (>1100°C) with specific scrubbers.

Segregation & Compatibility (The Self-Validating
System)

To ensure safety and regulatory compliance, your disposal system must rely on strict
segregation. The following matrix defines the "Red Line" rules for this compound.

Incompatibility Matrix

Substance Class Action Scientific Rationale

Phenols are electron-rich;
mixing with oxidizers can
STOP / SEPARATE cause rapid exothermic

reactions, fire, or evolution of

Strong Oxidizers (e.g., Nitric

Acid, Peroxides)

toxic chlorine gas.[1][2]

Reacts to form
chlorophenolate salts.[1][2]

Bases (e.g., Sodium ] ]
CAUTION While less volatile, these salts

Hydroxide) .
are water-soluble and highly
toxic to aquatic life.
Mixing downgrades the entire
non-halogenated container to
Non-Halogenated Solvents SEPARATE

"Halogenated" status, tripling

disposal costs.[1][2]
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Disposal Workflows

Select the workflow below that matches the state of your waste.
Scenario A: Solid Reagent (Pure Substance)

Applicable for: Expired bottles, excess solid reagent.[1][2]

o Container Selection: Use the original container if intact. If not, transfer to a wide-mouth
HDPE (High-Density Polyethylene) jar.

e Labeling: Apply a hazardous waste label. Clearly mark "Solid Waste - Toxic - Halogenated."

[1][2]

o Sealing: Ensure the cap is taped or parafilmed to prevent fugitive emissions, as
chlorophenols have distinct, penetrating odors.

o Handoff: Place in the solid waste accumulation area. Do not place in red biohazard bags or
regular trash.

Scenario B: Liquid Reaction Mixtures

Applicable for: HPLC effluent, mother liquors, or reaction byproducts.[1][2]

e pH Check: If the solution is highly acidic or basic, neutralize to pH 5-9 to prevent container
degradation, provided the neutralization does not generate heat/gas with other solutes.

o Stream Selection: Pour into the Halogenated Organic Solvent carboy (usually red or yellow
tagged).

o Critical Check: Ensure the carboy is compatible (HDPE or Glass). Avoid metal containers
due to potential corrosion from hydrolysis byproducts (HCI).

e Log Entry: You must log the volume on the waste tag. List "3-Chloro-2-methoxyphenol"
explicitly; do not just write "Phenols."

Scenario C: Contaminated Debris

Applicable for: Gloves, weighing boats, paper towels.[1][2]
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e Bagging: Collect in a clear, heavy-duty chemically resistant bag (4-mil or thicker).

e Segregation: If the debris is heavily soaked, it must be treated as solid hazardous waste
(Scenario A). If merely trace-contaminated, it often goes to "Chemically Contaminated
Debris" bins (check local EHS rules).

e Sharps: Syringes used with this chemical must go into Chemical Sharps containers, not Bio-
Sharps, to prevent incineration errors.

Visualized Decision Tree

Use this logic flow to determine the correct disposal path immediately at the bench.

Waste Generation:
3-Chloro-2-methoxyphenol

What is the physical state?

Liquid / Solution

Contaminated Debris

Solid / Pure Substance (Gloves, Wipes)

Is it mixed with
Non-Halogenated Solvents?

Pack in HDPE Double Bag

Yes (Mixture becomes Halogenated)No (Pure Solution)

DISPOSAL PATH B: DISPOSAL PATH A: DISPOSAL PATH C:

Solid Hazardous Waste Bin Halogenated Waste Carboy Chemically Contaminated
(Label: Toxic Solid) (High Temp Incineration) Debris Bin

Click to download full resolution via product page
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Figure 1: Decision tree for segregating 3-Chloro-2-methoxyphenol waste streams. Note that
liquid mixtures default to the Halogenated stream.[2]

Emergency Spill Response
Immediate Action Required:
 |solate: Evacuate the immediate area. Chlorophenols are irritating to the respiratory tract.

o PPE: Don Nitrile gloves (double gloving recommended) and safety goggles. If powder is
airborne, use an N95 or P100 respirator.

e Containment:

o Solid Spill: Cover with wet paper towels to prevent dust generation, then scoop into a
waste jar.

o Liquid Spill: Absorb with vermiculite or clay-based absorbents.

o Contraindication: Do not use sawdust or combustible materials, as phenols can be
combustible.

o Decontamination: Scrub the surface with a detergent solution (Alconox) followed by water.
Collect all wash water into the Halogenated Liquid Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

e 2. Waste Code [rcrainfo.epa.gov]

¢ To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of 3-
Chloro-2-methoxyphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584002#3-chloro-2-methoxyphenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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